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Compound of Interest

Compound Name: Ammonium sebacate

Cat. No.: B095377

Introduction: Ammonium decanedioate, registered under CAS number 19402-63-2, is the
diammonium salt of decanedioic acid, commonly known as sebacic acid. This organic
compound is characterized by its dicarboxylate structure and the presence of two ammonium
counter-ions. While not a household name, ammonium decanedioate serves critical functions
in various industrial applications, primarily leveraging its properties as a corrosion inhibitor,
lubricating agent, and plasticizer.[1] This guide provides a comprehensive overview of its
chemical structure, physicochemical properties, industrial significance, and relevant analytical
methodologies for researchers, scientists, and professionals in chemical manufacturing and
material science.

Chemical Identity and Structure

Ammonium decanedioate is formed through the neutralization of sebacic acid with ammonia.[1]
Its molecular formula is CLOH24N204, and it has a molecular weight of approximately 236.31
g/mol .[1][2][3][4][5][6]

The chemical structure consists of a ten-carbon dicarboxylic acid, decanedioic acid (sebacic
acid), where both carboxylic acid groups are deprotonated to form carboxylate anions (-COO™).
These negatively charged groups are ionically bonded to two ammonium cations (NHa*).

Below is a diagram illustrating the ionic structure of Ammonium Decanedioate.

Caption: lonic structure of Ammonium Decanedioate.
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Physicochemical Properties

The physical and chemical characteristics of ammonium decanedioate dictate its utility in
various applications. A summary of its key properties is presented in the table below.

Property Value Source(s)
CAS Number 19402-63-2 [LI21[4150e1718Ien10q21]
Molecular Formula C10H24N204 [21[5]16]1[12]
Molecular Weight 236.31 g/mol [LI[21131[4]11511 1]
White crystal or crystalline
Appearance [11]
powder

. i 475.3 °C at 760 mmHg (for
Boiling Point _ _ [1]
sebacic acid)

Flash Point 241.3 °C (for sebacic acid) [1]

pH (5% solution) 6.5-7.5 [11]
Inert atmosphere, room

Storage [1112]
temperature

It is important to note that many of the thermal properties reported are for the parent acid,
sebacic acid, as the ammonium salt is likely to decompose upon significant heating. The
compound is stable under normal storage conditions.[11]

Industrial Applications and Functional Insights

The unique combination of a long aliphatic chain and ionic ammonium groups imparts specific
functionalities to ammonium decanedioate, making it a valuable component in several industrial
formulations.

o Corrosion Inhibition: One of the primary applications of ammonium decanedioate is as a
corrosion inhibitor, particularly for protecting metal surfaces from rust and degradation.[1]
The decanedioate anion can adsorb onto metal surfaces, forming a protective layer that
passivates the surface and prevents oxidative reactions. The long hydrocarbon chain
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enhances the hydrophobicity of this protective film, further repelling water and corrosive
agents.

 Lubricant Additives: In the formulation of lubricants, ammonium decanedioate can function
as an additive to enhance performance.[1] Its structure allows it to act as a boundary
lubricant, reducing friction and wear between moving parts. The polar carboxylate groups
adhere to metal surfaces, while the nonpolar aliphatic tails provide a low-shear interface.

e Plastics and Resins: Ammonium decanedioate is also utilized in the production of plastics
and resins, where it can act as a plasticizer.[1] Its incorporation into a polymer matrix can
increase flexibility, reduce brittleness, and improve the overall durability of the final product.

o PROTAC Linkers: In the field of drug discovery, decanedioic acid and its derivatives, such as
the ammonium salt, are used as PROTAC (Proteolysis Targeting Chimera) linkers.[5][8]
PROTACSs are bifunctional molecules that bring a target protein and an E3 ubiquitin ligase
into proximity to induce the degradation of the target protein.[5][8] The decanedioate moiety
can serve as the flexible chain connecting the two active ends of the PROTAC molecule.[5]

[8]

o Capacitor Electrolytes: A specific grade of ammonium sebacate is used as an electrolyte
material in the manufacturing of capacitors.[11]

Safety and Handling

According to available Safety Data Sheets (SDS), ammonium decanedioate is classified as
harmful if swallowed (Acute toxicity, oral, Category 4), causes skin irritation (Category 2), and
causes serious eye irritation (Category 2A).[12] It may also cause respiratory irritation (Specific
target organ toxicity, single exposure, Category 3).[12]

Precautionary Measures:
» Avoid breathing dust, fume, gas, mist, vapors, or spray.[12]
e Use in a well-ventilated area.

o Wear protective gloves, eye protection, and face protection.[12]
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 In case of eye contact, rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do so. Continue rinsing.[12]

« If swallowed, rinse mouth and consult a physician.[12]

The substance is not considered hazardous for transport.[12]

Experimental Protocol: Quality Control and Assay

Ensuring the purity and concentration of ammonium decanedioate is crucial for its industrial
applications. A common approach for the quality control of such a compound involves acid-
base titration to determine the assay.

Objective: To determine the purity of an ammonium decanedioate sample by non-aqueous
acid-base titration.

Principle: The carboxylate groups of the decanedioate are basic and can be titrated with a
strong acid, such as perchloric acid, in a non-aqueous solvent like glacial acetic acid. The
endpoint can be determined potentiometrically or with a visual indicator.

Materials and Reagents:

e Ammonium decanedioate sample

o Glacial acetic acid (anhydrous)

e Perchloric acid (0.1 N in glacial acetic acid), standardized
o Crystal violet indicator

» Potentiometric titrator with a suitable electrode system

o Standard laboratory glassware (burette, beaker, pipette)
Procedure:

o Accurately weigh approximately 200 mg of the ammonium decanedioate sample into a
clean, dry 100 mL beaker.
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Add 50 mL of glacial acetic acid to dissolve the sample. Gentle warming may be required.
Add 2-3 drops of crystal violet indicator to the solution. The solution will have a violet color.

Titrate the sample solution with standardized 0.1 N perchloric acid. The endpoint is reached
when the color of the solution changes from violet to blue-green.

Alternatively, perform a potentiometric titration and determine the endpoint from the inflection
point of the titration curve.

Perform a blank titration with 50 mL of glacial acetic acid and subtract the blank volume from
the sample titration volume.

Calculate the percentage purity of ammonium decanedioate.

Calculation: Purity (%) =(V_s-V_b)*N*M*100/ (2 * W)

Where:

V_s = Volume of perchloric acid consumed by the sample (mL)
V_b = Volume of perchloric acid consumed by the blank (mL)

N = Normality of the perchloric acid solution (eq/L)

M = Molecular weight of ammonium decanedioate (236.31 g/mol )
W = Weight of the sample (mg)

The factor of 2 in the denominator accounts for the two ammonium/carboxylate groups per
molecule.

This experimental workflow provides a reliable method for the quality assessment of

ammonium decanedioate.
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Caption: Workflow for Quality Control of Ammonium Decanedioate.
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Conclusion

Ammonium decanedioate (CAS 19402-63-2) is a versatile industrial chemical with well-defined
roles in corrosion inhibition, lubrication, and polymer science. Its straightforward ionic structure,
comprising a C10 dicarboxylate and two ammonium ions, underpins its functional properties.
While it does not possess the complex biological activity and signaling pathway interactions
characteristic of pharmaceutical compounds, its utility in specialized fields like PROTAC
development highlights its relevance in advanced chemical synthesis. The information and
protocols presented in this guide offer a solid foundation for professionals working with this
compound.

References
e BLD Pharm.

e« ECHEMI.

e Angene Chemical.

e BOC Sciences. CAS 56353-15-2 N-Acetyl Carnosine.

e Sigma-Aldrich.

e LookChem.

e Acmec Biochemical.

» MedChemExpress. Decanedioic acid ammonium (Sebacic acid ammonium) | PROTAC
Linker.

e Cayman Chemical. N-acetyl-L-carnosine (NAC)

e BOC Sciences.

o National Institutes of Health. Electrophoretic Determination of L-Carnosine in Health
Supplements Using an Integrated Lab-on-a-Chip Platform with Contactless Conductivity
Detection. (2023-09-28).

e ChemicalBook.

e PubMed Central. N-acetylcarnosine (NAC)

o United States Biological. N-Acetyl-L-Carnosine (NAC)

e Mad Barn. High-performance liquid chromatographic determination of N-alpha-acetyl-L-
carnosine in equine plasma. (1997-01-10).

o ResearchGate. State of the Art Clinical Efficacy and Safety Evaluation of N-Acetylcarnosine
Dipeptide Ophthalmic Prodrug. (2025-08-07).

o Harvard University. Investigating the Role of The Antioxidant N-acetylcarnosine in
Attenuating Oxidation-induced Retinal Damage in. (2021-11).

e J-Stage.

o ChemicalBook. N-Acetyl carnosine | 56353-15-2. (2025-12-22).

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Yoneyama Chemical Industry Co., Ltd.

» National Institutes of Health PubChem. N-Acetyl-L-carnosine | C11H16N404 | CID 9903482.

» Taylor & Francis Online. An approach to revolutionize cataract treatment by enhancing drug
probing through intraocular cell line.

» MDPI. Carnosic Acid and Carnosol: Analytical Methods for Their Determination in Plants,
Foods and Biological Samples.

e Google Patents.

» PubMed. Cytotoxic effects and biological activity of 2-aza-8-germanspiro[8][15]-decane-2-
propanamine-8,8-diethyl-N,N-dimethyl dichloride (NSC 192965; spirogermanium) in vitro.

o CP Lab Safety.

o MedChemExpress. Decanedioic acid ammonium.

e ChemBuyersGuide.com, Inc. Oakwood Products, Inc. (Page 28).

e A2B Chem.

» MedChemExpress. Decanedioic acid ammonium (Sebacic acid ammonium) | PROTAC
Linker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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